Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20745217 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile 102691-36-1 C15H32N3OP
VC20747223 Dehydrocurvularin 1095588-70-7 C16H18O5
VC20755291 Sulfo Rhodamine Amidoethyl Mercaptan 1244034-02-3 C29H35N3O6S3
VC20745227 Dimethyl 1,4-dihydro-2,6-diisopropyl-4-(4-fluorophenyl)-pyridine-3,5-dicarboxylate 132008-67-4 C21H26FNO4
VC20747068 N-(2,6-dichloro-4-methoxyphenyl)acetamide 136099-55-3 C9H9Cl2NO2
VC20747039 N-[(S)-(-)-1-Phenylethyl]imidazole-1-carboxamide 151252-80-1 C12H13N3O
VC20747231 2-[2-(4-Fluorophenyl)-2-oxo-1-phenyl-ethyl]-4-methyl-3-oxo-pentanoic Acid, (4-Benzyloxy-phenyl)-amide 163217-67-2 C33H30FNO4
VC20755652 1-Benzylpiperidine-4-carbaldehyde 22065-85-6 C13H17NO
VC20755644 4-Cyano-2-methylpyridine 2214-53-1 C7H6N2
VC20755533 Dehydromonocrotaline 23291-96-5 C16H21NO6
VC20755668 2-Hydroxy Atorvastatin Lactone-d5 265989-50-2 C33H33FN2O5
VC20746864 8-Bromoguanosine 4016-63-1 C10H12BrN5O5
VC20747202 2,2-Bis(ethylthio)acetaldehyde 42919-45-9 C6H12OS2
VC20746833 P-Nitrophenyl beta-D-lactopyranoside 4419-94-7 C18H25NO13
VC20755568 Citreorosein 481-73-2 C15H10O6
VC20755675 Isoxanthohumol 521-48-2 C21H22O5
VC20755557 2-Hydroxytetrahydrofuran 5371-52-8 C4H8O2
VC20755657 4-Fluoro-7-azaindole 640735-23-5 C7H5FN2
VC20745304 3,5,7,11,13,15-hexamethyl-8,16-bis(1,3-oxazol-5-ylmethyl)-1,9-dioxacyclohexadeca-3,11-diene-2,10-dione 72263-05-9 C28H38N2O6
VC20755553 2',3',5'-Tri-O-acetyladenosine 7387-57-7 C16H19N5O7
VC20755297 1-Bromo-2-ethynylbenzene 766-46-1 C8H5Br
VC20746817 N6,7-Dimethylquinoline-5,6-diamine 83407-42-5 C11H13N3
VC20747215 Deoxy-bigchap 86303-23-3 C42H75N3O15
VC20747209 1-Chloro-4-ethynylbenzene 873-73-4 C8H5Cl
VC20747386 2-[(5-Fluoresceinyl)aminocarbonyl]ethyl Mercaptan 887355-27-3 C23H17NO6S